N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-1-ethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C13H16ClN3O4S/c1-4-17-8-9(7-15-17)22(18,19)16-11-6-12(20-2)10(14)5-13(11)21-3/h5-8,16H,4H2,1-3H3
• InChI Key: ZCSFVEFXBOHTDM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)NC2=CC(=C(C=C2OC)Cl)OC
• Molecular Formula: C13H16ClN3O4S
• Molecular Weight: 345.80 g/mol

Description

“N-(4-chloro-2,5-dimethoxyphenyl)-1-ethyl-1H-pyrazole-4-sulfonamide” is a chemical compound. Based on its name, it contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also contains a sulfonamide group, which is a functional group that is the basis of several groups of drugs, which are called sulphonamides, sulfa drugs or sulpha drugs.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would include a pyrazole ring attached to a sulfonamide group. The pyrazole ring would be substituted with a 4-chloro-2,5-dimethoxyphenyl group and an ethyl group.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some properties that could be predicted for this compound include its solubility in various solvents, its melting and boiling points, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Sulfonamides, for example, are known to inhibit the growth of bacteria by preventing the synthesis of folic acid, which is necessary for the bacteria to survive and reproduce.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promise as an antibacterial agent, future research could focus on testing its efficacy against various types of bacteria.